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Compound of Interest

Compound Name: SBI-0087702

Cat. No.: B15543181

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

These application notes are intended for research purposes only. No publicly available data on
the in vivo dosage of SBI-0087702 in mouse models has been identified. The following
protocols are provided as a general guide for researchers to determine an appropriate dosage
and experimental design for a novel compound like SBI-0087702. All animal studies should be
conducted in accordance with institutional and national guidelines for the ethical care and use
of laboratory animals.

Introduction

SBI-0087702 is a small molecule inhibitor of Protein Kinase C epsilon (PKCg). Its mechanism
of action involves promoting the translocation of the transcription factor Activating Transcription
Factor 2 (ATF2) to the mitochondria, which can induce apoptosis in cancer cells. In vitro studies
have demonstrated its potential as an anti-cancer agent, particularly in melanoma. This
document provides a summary of the available in vitro data and a comprehensive guide to
establishing an in vivo dosage and treatment protocol for SBI-0087702 in mouse models of

cancer.

Mechanism of Action: SBI-0087702 Signaling
Pathway
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SBI-0087702 inhibits PKCeg, which normally phosphorylates ATF2, retaining it in the nucleus
where it can promote cell survival. By inhibiting PKCe, SBI-0087702 allows for the translocation
of ATF2 to the mitochondria, triggering the intrinsic apoptotic pathway.
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for-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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